Cas no 62625-21-2 (Thymol Blue sodium salt)

Thymol Blue sodium salt Properties

Names and Identifiers

• sodium hydrogen 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis[5-methyl-2-(1-methylethyl)phenolate] S,S-dioxide
• Thymol Blue sodium salt
• sodium,4-[3-(4-hydroxy-2-methyl-5-propan-2-ylphenyl)-1,1-dioxo-2,1λ⁶-benzoxathiol-3-yl]-5-methyl-2-propan-2-ylphenolate
• SodiuM ThyMol Blue
• ThyMol Blue sodiuM salt, ACS reagent
• Thymolsulfonphthalein sodium salt
• Sodium hydrogen 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis(5-methyl-2-(1-methylethyl)phenolate) S,S-dioxide
• Thymol Blue, water soluble
• THYMOL BLUE, ACS
• thymol blue solu-tion
• Thymol Blue sodium salt, >=98%
• GT4225
• 6748AF
• AK176359
• sodium hydrogen 4,4'-(1,1-dioxido-3h-2,1-benzoxathiole-3,3-diyl
• Sodium 4-(3-(4-hydroxy-5-isopropyl-2-methylphenyl)-1,1-dioxido-3H-benzo[c][1,2]oxathiol-3-yl)-2-isopropyl-5-methylphenolate
• D92222
• SCHEMBL221559
• J-610009
• Thymol Blue sodium salt, ACS reagent, Dye content 95 %
• sodium;4-[3-(4-hydroxy-2-methyl-5-propan-2-ylphenyl)-1,1-dioxo-2,1lambda6-benzoxathiol-3-yl]-5-methyl-2-propan-2-ylphenolate
• EINECS 263-650-6
• SY103650
• HY-D0219A
• Thymol Blue (Sodium Salt)
• Sodium 4-[3-(4-Hydroxy-5-isopropyl-2-methylphenyl)-1,1-dioxido-3H-benzo[c][1,2]oxathiol-3-yl]-2-isopropyl-5-methylphenolate
• A868420
• AKOS027250855
• Thymol Blue (sodium)
• DTXSID90897401
• CS-0010131
• Phenol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis(5-methyl-2-(1-methylethyl)-, monosodium salt
• Phenol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis(5-methyl-2-(1-methylethyl)-, sodium salt (1:1)
• NS00093664
• 62625-21-2
• Phenol, 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis(5-methyl-2-(1-methylethyl)-, S,S-dioxide, monosodium salt
• ThymolBluesodiumsalt
• MFCD00151093
• FT-0697050
• SODIUM 4-[3-(4-HYDROXY-5-ISOPROPYL-2-METHYLPHENYL)-1,1-DIOXO-2,1??-BENZOXATHIOL-3-YL]-2-ISOPROPYL-5-METHYLBENZENOLATE
• BAVBEHWEOJMHDS-UHFFFAOYSA-M
• Thymol Blue sodium
• DA-58561
• +Expand

• MDL： MFCD00151093
• InChIKey： BAVBEHWEOJMHDS-UHFFFAOYSA-M
• Inchi： 1S/C27H30O5S.Na/c1-15(2)19-13-22(17(5)11-24(19)28)27(21-9-7-8-10-26(21)33(30,31)32-27)23-14-20(16(3)4)25(29)12-18(23)6;/h7-16,28-29H,1-6H3;/q;+1/p-1
• SMILES： S1(C2=C([H])C([H])=C([H])C([H])=C2C(C2=C([H])C(=C(C([H])=C2C([H])([H])[H])O[H])C([H])(C([H])([H])[H])C([H])([H])[H])(C2=C([H])C(=C(C([H])=C2C([H])([H])[H])[O-])C([H])(C([H])([H])[H])C([H])([H])[H])O1)(=O)=O.[Na+]
• BRN： 3861515

Computed Properties

• Exact Mass: 488.16300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 488.163
• Heavy Atom Count: 34
• Complexity: 795
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: 9
• Surface Charge: 0
• Topological Polar Surface Area: 95

Experimental Properties

• LogP: 7.49120
• PSA: 95.04000
• Water Partition Coefficient: Soluble in waterSoluble in 0.1N hydrochloric acid/ethanol.
• Boiling Point: No data available
• Melting Point: 283-285 °C (dec.)(lit.)
• Vapor Pressure: No data available
• Flash Point: No data available
• Solubility: 95% ethanol: 10 mg/mL, clear, dark green
• Color/Form: Orange powder.
• Stability/Shelf Life: Stable.
• Solubility: Not determined.
• Density: 0.979 g/mL at 25 °C

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments